N-(2-ethoxyphenyl)-2-((3-ethyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(2-ethoxyphenyl)-2-(3-ethyl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C18H19N3O3S2/c1-3-21-17(23)16-13(9-10-25-16)20-18(21)26-11-15(22)19-12-7-5-6-8-14(12)24-4-2/h5-10H,3-4,11H2,1-2H3,(H,19,22)
• InChI Key: LQGROWJAGTXCKK-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(C=CS2)N=C1SCC(=O)NC3=CC=CC=C3OCC
• Molecular Formula: C18H19N3O3S2
• Molecular Weight: 389.5 g/mol
• CAS No.: 1795190-29-2

Description

N-(2-ethoxyphenyl)-2-((3-ethyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C18H19N3O3S2 and its molecular weight is 389.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Optimization

Research into the chemoselective acetylation of 2-aminophenol, a process relevant to the synthesis of compounds structurally related to N-(2-ethoxyphenyl)-2-((3-ethyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide, has been explored. The study highlights the optimization of synthesis processes using immobilized lipase as a catalyst, demonstrating the significance of selecting appropriate acyl donors and reaction conditions to achieve high selectivity and efficiency (Magadum & Yadav, 2018).

Antimicrobial and Antitumor Activities

Investigations into thiazoles and their fused derivatives, including structures similar to the given compound, have identified potential antimicrobial activities. These studies reveal the synthesis routes and the antimicrobial efficacy of these compounds against various bacterial and fungal strains, indicating their potential as antimicrobial agents (Wardkhan, Youssef, Hamed, & Ouf, 2008).

Further research into thieno[3,2-d]pyrimidine derivatives has unveiled their potential antitumor activities. Novel synthetic pathways have led to compounds that exhibit potent anticancer properties against several human cancer cell lines, suggesting the therapeutic potential of these derivatives in oncology (Hafez & El-Gazzar, 2017).

Dual Inhibitory Effects on Enzymes

The design and synthesis of classical and nonclassical 2-amino-4-oxo-5-substituted-6-ethylthieno[2,3-d]pyrimidines as inhibitors for both thymidylate synthase and dihydrofolate reductase have been explored. These compounds, including ones structurally akin to the specified compound, have demonstrated significant inhibitory activities, highlighting their potential as antitumor agents with a dual mechanism of action (Gangjee, Li, Kisliuk, Cody, Pace, Piraino, Makin, 2009).